Cas no 1211485-36-7 (2-bromo-N-(3-chloro-4-methoxyphenyl)propanamide)

• Product Name: 2-bromo-N-(3-chloro-4-methoxyphenyl)propanamide
• CAS No: 1211485-36-7
• MF: C₁₀H₁₁BrClNO₂
• MW: 292.556841135025
• MDL: MFCD15207894
• CID: 5094964
• Update Time: 2025-06-22

2-bromo-N-(3-chloro-4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-bromo-N-(3-chloro-4-methoxyphenyl)-
• 2-bromo-N-(3-chloro-4-methoxyphenyl)propanamide

• MDL： MFCD15207894
• Inchi： 1S/C10H11BrClNO2/c1-6(11)10(14)13-7-3-4-9(15-2)8(12)5-7/h3-6H,1-2H3,(H,13,14)
• InChI Key： UXHQRVPOYMQTBZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(Cl)=C1)(=O)C(Br)C

Additional information on 2-bromo-N-(3-chloro-4-methoxyphenyl)propanamide

2-Bromo-N-(3-Chloro-4-Methoxyphenyl)Propanamide: A Comprehensive Overview

2-Bromo-N-(3-Chloro-4-Methoxyphenyl)Propanamide (CAS No. 1211485-36-7) is a chemical compound with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which combines a bromine atom, a chloro group, and a methoxy group attached to a phenyl ring, along with a propanamide functional group. The combination of these groups imparts distinct chemical properties, making it a valuable molecule for research and development.

The chemical structure of 2-bromo-N-(3-chloro-4-methoxyphenyl)propanamide plays a crucial role in its reactivity and functionality. The presence of the bromine atom at the second position of the propanamide chain introduces electrophilic properties, while the chloro and methoxy groups on the phenyl ring contribute to electronic effects that influence the compound's stability and solubility. Recent studies have highlighted the importance of such structural features in drug design, where subtle changes in substituents can significantly alter pharmacokinetic profiles.

Synthesis and Characterization: The synthesis of 2-bromo-N-(3-chloro-4-methoxyphenyl)propanamide involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve high purity. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm the compound's structure. These methods provide insights into molecular geometry and bonding, which are essential for understanding its reactivity.

Applications in Pharmaceutical Research: One of the most promising applications of 2-bromo-N-(3-chloro-4-methoxyphenyl)propanamide lies in its potential as an intermediate in drug synthesis. Its ability to undergo nucleophilic substitution reactions makes it a versatile building block for constructing complex molecules with bioactive properties. Recent research has focused on its role in developing inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

Biological Activity: Studies on the biological activity of 2-bromo-N-(3-chloro-4-methoxyphenyl)propanamide have revealed its potential as an anti-inflammatory agent. Preclinical trials have demonstrated its ability to modulate key signaling pathways involved in inflammation, suggesting its therapeutic potential. Furthermore, its selectivity towards certain targets makes it a candidate for precision medicine approaches.

Environmental Considerations: As with any chemical compound, understanding the environmental impact of 2-bromo-N-(3-chloro-4-methoxyphenyl)propanamide is crucial. Research into its degradation pathways under various conditions has shown that it exhibits moderate persistence in aqueous environments. This information is vital for designing sustainable manufacturing processes and minimizing ecological footprint.

Future Directions: The continued exploration of 2-bromo-N-(3-chloro-4-methoxyphenyl)propanamide is expected to yield further insights into its utility across diverse applications. Ongoing research aims to optimize its synthesis for large-scale production while investigating novel biological targets that could benefit from its unique properties.